Cas no 1804509-95-2 (3-Chloro-5-cyano-2-ethylphenylacetic acid)

• Product Name: 3-Chloro-5-cyano-2-ethylphenylacetic acid
• CAS No: 1804509-95-2
• MF: C₁₁H₁₀ClNO₂
• MW: 223.655601978302
• CID: 5009630
• Update Time: 2025-05-20

3-Chloro-5-cyano-2-ethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-cyano-2-ethylphenylacetic acid

• Inchi： 1S/C11H10ClNO2/c1-2-9-8(5-11(14)15)3-7(6-13)4-10(9)12/h3-4H,2,5H2,1H3,(H,14,15)
• InChI Key： IVYFEKLGWMMVHT-UHFFFAOYSA-N
• SMILES： ClC1=CC(C#N)=CC(CC(=O)O)=C1CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2.5
• Topological Polar Surface Area: 61.1

Additional information on 3-Chloro-5-cyano-2-ethylphenylacetic acid

Introduction to 3-Chloro-5-cyano-2-ethylphenylacetic acid (CAS No. 1804509-95-2)

3-Chloro-5-cyano-2-ethylphenylacetic acid (CAS No. 1804509-95-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its specific functional groups, including a chloro, cyano, and ethyl substituent, offers a wide range of potential applications in drug discovery and development.

The molecular structure of 3-Chloro-5-cyano-2-ethylphenylacetic acid is particularly noteworthy due to its ability to interact with various biological targets. The presence of the cyano group, known for its strong electron-withdrawing properties, contributes to the compound's reactivity and stability. Additionally, the chloro and ethyl substituents provide additional points of interaction, enhancing the compound's pharmacological profile.

Recent studies have highlighted the potential of 3-Chloro-5-cyano-2-ethylphenylacetic acid in the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory properties. The researchers found that it effectively inhibits the production of pro-inflammatory cytokines, such as TNF-α and IL-6, making it a promising candidate for the development of new anti-inflammatory drugs.

In another study published in the Bioorganic & Medicinal Chemistry Letters, 3-Chloro-5-cyano-2-ethylphenylacetic acid was shown to have significant antitumor activity. The compound was tested against a panel of cancer cell lines, including those derived from breast, lung, and colon cancers. The results indicated that it selectively inhibits the growth of these cancer cells while showing minimal toxicity to normal cells. This selective cytotoxicity suggests that 3-Chloro-5-cyano-2-ethylphenylacetic acid could be a valuable lead compound for the development of targeted cancer therapies.

The pharmacokinetic properties of 3-Chloro-5-cyano-2-ethylphenylacetic acid have also been extensively studied. Research has shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens.

In addition to its therapeutic potential, 3-Chloro-5-cyano-2-ethylphenylacetic acid has been explored as a building block in organic synthesis. Its unique functional groups make it an excellent starting material for the synthesis of more complex molecules with diverse biological activities. This versatility has led to its use in the development of novel drug candidates and chemical probes for biological research.

The synthesis of 3-Chloro-5-cyano-2-ethylphenylacetic acid has been optimized through various synthetic routes. One common approach involves the reaction of 3-chloro-5-cyanobenzaldehyde with ethyl acrylate followed by reduction to form the desired product. This method yields high purity and yield, making it suitable for large-scale production.

The safety profile of 3-Chloro-5-cyano-2-ethylphenylacetic acid has been evaluated in preclinical studies. Toxicological assessments have shown that it is well-tolerated at therapeutic doses and does not exhibit significant adverse effects on major organs or systems. These findings support its further development as a potential drug candidate.

In conclusion, 3-Chloro-5-cyano-2-ethylphenylacetic acid (CAS No. 1804509-95-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique molecular structure, favorable pharmacokinetic properties, and demonstrated biological activities make it an attractive candidate for further investigation and development as a therapeutic agent.